![molecular formula C16H18N2O2 B2562439 N-[1-(Cyclopropylmethyl)-2-oxo-3,4-dihydroquinolin-6-yl]prop-2-enamide CAS No. 2196449-16-6](/img/structure/B2562439.png)
N-[1-(Cyclopropylmethyl)-2-oxo-3,4-dihydroquinolin-6-yl]prop-2-enamide
Description
N-[1-(Cyclopropylmethyl)-2-oxo-3,4-dihydroquinolin-6-yl]prop-2-enamide, also known as CPI-613, is a novel anticancer drug that has gained significant attention in recent years. It is a small molecule that selectively targets the mitochondrial tricarboxylic acid (TCA) cycle, which is a critical energy-producing pathway in cancer cells. CPI-613 has shown promising results in preclinical and clinical studies, and it is currently being evaluated in various cancer types.
Scientific Research Applications
- Application : Researchers have evaluated prop-2-enamide-based copolymers, such as CP4 and CP5 , as additives in water-based drilling fluids. These copolymers enhance mud viscosity, exhibit thermal resistance, and improve fluid-loss control. CP4 provides excellent fluid-loss reduction, while CP5 demonstrates salt tolerance .
- Application : Prop-2-enamide-based polyelectrolytes have been studied for their effectiveness in aqueous bentonite mud. These compounds enhance properties like viscosity, fluid control, and high-temperature stability .
- Application : Researchers have synthesized compounds like N-[2-(Cyclohexylamino)-2-oxoethyl]-N-(4-octyloxy)phenyl-prop-2-enamide using multicomponent Ugi reactions. These derivatives may find use in pharmaceuticals or materials science .
- Application : Prop-2-ynylacrylamide and prop-2-ynylbut-2-enamide were synthesized from propargylamine. These compounds could serve as building blocks for organic synthesis or materials chemistry .
- Application : Prop-2-enamide derivatives have been explored as thermal degradation inhibitors for bentonite mud. These compounds improve mud stability under high-temperature conditions .
Drilling Fluid Additive
Polyelectrolytes for Property Enhancement
Synthesis of N-phenyl Prop-2-enamide Derivatives
Carboxamides with Alkynyl Groups
Thermal Degradation Inhibitor for Bentonite Mud
Enhanced Oil Recovery (EOR)
properties
IUPAC Name |
N-[1-(cyclopropylmethyl)-2-oxo-3,4-dihydroquinolin-6-yl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-2-15(19)17-13-6-7-14-12(9-13)5-8-16(20)18(14)10-11-3-4-11/h2,6-7,9,11H,1,3-5,8,10H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVMGRNKKMDKJKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CC2=C(C=C1)N(C(=O)CC2)CC3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(Cyclopropylmethyl)-2-oxo-3,4-dihydroquinolin-6-yl]prop-2-enamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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